Cas no 2228653-51-6 (2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-amine)

• Product Name: 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-amine
• CAS No: 2228653-51-6
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6085125
• PubChem ID: 165617059
• Update Time: 2025-10-16

2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-amine
• 2228653-51-6
• 2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]ethan-1-amine
• EN300-1810297

• Inchi： 1S/C11H18N2O2/c1-8-11(15-3)10(4-5-12)9(6-13-8)7-14-2/h6H,4-5,7,12H2,1-3H3
• InChI Key： XKPZJVNLUPOPCZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1CCN

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.4Ų

Additional information on 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-amine

Comprehensive Overview of 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-amine (CAS No. 2228653-51-6)

The compound 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-amine (CAS No. 2228653-51-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the methoxymethyl and methylpyridin moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for pyridine-based compounds has surged, driven by their versatility in medicinal chemistry. 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-amine stands out due to its balanced lipophilicity and electronic properties, which enhance its bioavailability. This aligns with the growing focus on small-molecule therapeutics and precision medicine, where tailored compounds like this play a pivotal role. Its CAS No. 2228653-51-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of this compound is its potential as a building block for heterocyclic synthesis. The presence of both methoxy and amine functional groups allows for diverse chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening. This is particularly relevant in the context of AI-driven drug discovery, where computational models predict the bioactivity of novel analogs. Such applications have made 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-amine a topic of interest in cheminformatics and molecular docking studies.

From a synthetic chemistry perspective, the compound's stability under various conditions makes it suitable for scalable production. Its methoxymethyl group, in particular, offers steric and electronic benefits that can influence reaction outcomes. This has led to its exploration in catalysis and green chemistry initiatives, where efficiency and sustainability are paramount. Researchers are also investigating its role in bioconjugation, a technique widely used in diagnostic and therapeutic agent development.

The compound's relevance extends to agrochemical innovation, where pyridine derivatives are employed in designing next-generation crop protection agents. Its structural motifs align with trends in low-toxicity pesticides and environmentally friendly formulations. As regulatory pressures increase, compounds like 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-amine (CAS No. 2228653-51-6) are gaining attention for their potential to meet stringent safety standards while maintaining efficacy.

In summary, 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-amine represents a versatile and promising compound in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its adaptable chemistry and alignment with industry trends. As research continues, its CAS No. 2228653-51-6 will likely remain a focal point for scientists exploring innovative solutions to global challenges.